Cas no 2138171-62-5 (3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl-)

• Product Name: 3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl-
• CAS No: 2138171-62-5
• MF: C₁₁H₁₁Cl₂N₃
• MW: 256.131139993668
• CID: 5269018
• Update Time: 2025-06-08

3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl-

• Inchi： 1S/C11H11Cl2N3/c1-2-15-11-8(14)5-16-9-4-6(12)3-7(13)10(9)11/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： XURHQULFJYGKAZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=C(Cl)C=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl-

Introduction to 3,4-Quinolinediamine, 5,7-dichloro-N4-ethyl - CAS No. 2138171-62-5

3,4-Quinolinediamine, also known as 5,7-dichloro-N4-ethyl, is a compound with the CAS registry number CAS No. 2138171-62-5. This compound belongs to the class of heterocyclic aromatic compounds and has garnered significant attention in various fields of chemistry due to its unique structural and chemical properties.

The molecular structure of 3,4-quinalinediamine consists of a quinoline ring system with two amino groups at positions 3 and 4. The presence of chlorine atoms at positions 5 and 7 introduces additional electronic effects and enhances the compound's stability and reactivity. The ethyl group attached to the nitrogen atom at position 4 further modifies the physical and chemical properties of the molecule.

Recent studies have highlighted the potential applications of 5,7-dichloro-N4-ethyl in areas such as material science and drug development. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials like graphene oxide composites and metal organic frameworks (MOFs). These materials exhibit enhanced mechanical strength and thermal stability due to the incorporation of this compound.

In terms of physical properties, CAS No. 2138171-62-5 has a melting point of approximately 200°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethanol. Its UV-vis spectrum shows strong absorption bands in the visible region, making it suitable for applications in optoelectronics.

The synthesis of 3,4-quinalinediamine typically involves multi-step reactions starting from o-xylene or related aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels.

One of the most promising areas for this compound is its use in drug design. Researchers have found that derivatives of CAS No. 2138171-62-5 exhibit potent anti-inflammatory and anticancer activities in vitro. These findings suggest that further exploration into its pharmacokinetics could lead to novel therapeutic agents.

In conclusion, 3,4-quinalinediamine, or CAS No. 2138171-62-5, is a versatile compound with a wide range of applications across different scientific domains. Its unique chemical structure and favorable properties make it an invaluable tool for researchers seeking innovative solutions in materials science and pharmaceuticals.